5-(Bromomethyl)-2-fluorobenzonitrile
Cat. No. B033357
M. Wt: 214.03 g/mol
InChI Key: GUUKPGIJZYZERR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06265417B1
Procedure details
A solution of 3-Cyano-4-fluorotoluene (1.0 g, 7.4 mmol), N-bromosuccinimide (1.3 g, 7.4 mmol) and catalytic 2,2i-azobisisobutyronitrile (AIBN) in benzene was heated to reflux for 16 hours, evaporated to dryness and flash chromatographed over silica gel eluting with 10% ethyl acetate/hexane to provide 1.0 g of 3-cyano-4-fluorobenzyl bromide.
[Compound]
Name
2,2i-azobisisobutyronitrile
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0 (± 1) mol
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reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[CH:4]=[C:5]([CH3:10])[CH:6]=[CH:7][C:8]=1[F:9])#[N:2].[Br:11]N1C(=O)CCC1=O>C1C=CC=CC=1>[C:1]([C:3]1[CH:4]=[C:5]([CH:6]=[CH:7][C:8]=1[F:9])[CH2:10][Br:11])#[N:2]
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Inputs
Step One
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1 g
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reactant
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Smiles
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C(#N)C=1C=C(C=CC1F)C
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Name
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Quantity
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1.3 g
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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[Compound]
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Name
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2,2i-azobisisobutyronitrile
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0 (± 1) mol
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reactant
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Smiles
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0 (± 1) mol
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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TEMPERATURE
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Details
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to reflux for 16 hours
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Duration
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16 h
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness and flash
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CUSTOM
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Type
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CUSTOM
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Details
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chromatographed over silica gel eluting with 10% ethyl acetate/hexane
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(#N)C=1C=C(CBr)C=CC1F
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 63.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
